Cas no 62397-06-2 (Benzene, 1,2,4,5-tetrakis(diethoxymethyl)-)

• Product Name: Benzene, 1,2,4,5-tetrakis(diethoxymethyl)-
• CAS No: 62397-06-2
• MF: C₂₆H₄₆O₈
• MW: 486.638649463654
• CID: 446362
• PubChem ID: 12312534
• Update Time: 2025-04-19

Benzene, 1,2,4,5-tetrakis(diethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,4,5-tetrakis(diethoxymethyl)-
• 1,2,4,5-tetrakis(diethoxymethyl)benzene
• DTXSID70487405
• 62397-06-2

• Inchi： 1S/C26H46O8/c1-9-27-23(28-10-2)19-17-21(25(31-13-5)32-14-6)22(26(33-15-7)34-16-8)18-20(19)24(29-11-3)30-12-4/h17-18,23-26H,9-16H2,1-8H3
• InChI Key： ZPYCZERNBLMOGL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(OCC)OCC)C(C(OCC)OCC)=CC=1C(OCC)OCC)OCC

Computed Properties

• Exact Mass: 486.31938
• Monoisotopic Mass: 486.31926842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 20
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.84